Cas no 2512227-13-1 (1-(14-amino-3,6,9,12-tetraoxatetradecyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate)

1-(14-Amino-3,6,9,12-tetraoxatetradecyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate is a functionalized maleimide derivative featuring a hydrophilic tetraethylene glycol spacer and a terminal amine group. The trifluoroacetate salt enhances solubility in polar solvents, facilitating conjugation reactions. The maleimide group selectively reacts with thiols under mild conditions, making it suitable for bioconjugation applications such as protein or peptide labeling. The extended PEG spacer improves water solubility and reduces steric hindrance, enhancing binding efficiency. This compound is particularly useful in biochemical research for modifying biomolecules while maintaining stability. Its controlled reactivity and solubility profile make it a valuable tool for constructing stable conjugates in aqueous environments.

1-(14-amino-3,6,9,12-tetraoxatetradecyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate structure

2512227-13-1 structure

Product Name:1-(14-amino-3,6,9,12-tetraoxatetradecyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate

CAS No:2512227-13-1

MF:C₁₆H₂₅F₃N₂O₈

MW:430.373515844345

CID:4757514

PubChem ID:154734277

Update Time:2025-06-12

1-(14-amino-3,6,9,12-tetraoxatetradecyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

- Mal-PEG4-C2-NH2 (TFA)
- Mal-PEG4-C2-NH2 TFA
- 1-(14-amino-3,6,9,12-tetraoxatetradecyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
- 1-(14-Amino-3,6,9,12-tetraoxatetradecyl)-1H-pyrrole-2,5-dione trifluoroacetic acid salt
- HY-138380
- CS-0148110
- 2512227-13-1
- DA-75280
- 1-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl]pyrrole-2,5-dione;2,2,2-trifluoroacetic acid
- AKOS040757835
- 1-(14-amino-3,6,9,12-tetraoxatetradecan-1-yl)-2,5-dihydro-1H-pyrrole-2,5-dione; trifluoroacetic acid
- Inchi： 1S/C14H24N2O6.C2HF3O2/c15-3-5-19-7-9-21-11-12-22-10-8-20-6-4-16-13(17)1-2-14(16)18;3-2(4,5)1(6)7/h1-2H,3-12,15H2;(H,6,7)
- InChI Key： VZGVXVADGJIXQP-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(F)F.O(CCOCCOCCOCCN)CCN1C(C=CC1=O)=O

Computed Properties

Exact Mass: 430.15630025g/mol
Monoisotopic Mass: 430.15630025g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 29
Rotatable Bond Count: 14
Complexity: 427
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 138

1-(14-amino-3,6,9,12-tetraoxatetradecyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate Pricemore >>

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